Cas no 81674-79-5 (Guaimesal)

Guaimesal structure
Guaimesal structure
Product Name:Guaimesal
CAS No:81674-79-5
MF:C16H14O5
MW:286.279365062714
CID:60357
PubChem ID:71250
Update Time:2025-04-18

Guaimesal Chemical and Physical Properties

Names and Identifiers

    • Guaimesal
    • 2-(2-Methoxyphenoxy)-2-methyl-4H-1,3-benzodioxin-4-one
    • 2-(2-methoxyphenoxy)-2-methyl-1,3-benzodioxin-4-one
    • Guaimesalum
    • MR 693
    • Q15633270
    • CHEBI:135184
    • GUAIMESAL [WHO-DD]
    • UNII-K43273G1CW
    • 81674-79-5
    • SCHEMBL1650041
    • 2-(o-Methoxyphenoxy)-2-methyl-1,3-benzodioxan-4-one
    • 4H-1,3-Benzodioxin-4-one,2-(2-methoxyphenoxy)-2-methyl-
    • Guaimesalum [Latin]
    • (+/-)-2-(O-METHOXYPHENOXY)-2-METHYL-1,3-BENZODIOXAN-4-ONE
    • Guaimesal [INN]
    • DTXSID00868622
    • CHEMBL2105115
    • (+-)-2-(o-Methoxyphenoxy)-2-methyl-1,3-benzodioxan-4-one
    • NS00124494
    • 2-(2-methoxyphenoxy)-2-methyl-1,3-benzodioxan-4-one
    • GUAIMESAL [MART.]
    • K43273G1CW
    • Inchi: 1S/C16H14O5/c1-16(20-14-10-6-5-9-13(14)18-2)19-12-8-4-3-7-11(12)15(17)21-16/h3-10H,1-2H3
    • InChI Key: PSVDIHULUCLEJE-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(=O)OC1(C)OC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 286.08400
  • Monoisotopic Mass: 286.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54A^2
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.262
  • Boiling Point: 454.7 °C at 760 mmHg
  • Flash Point: 454.7 °C at 760 mmHg
  • Refractive Index: 1.573
  • PSA: 53.99000
  • LogP: 2.99710

Guaimesal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
G811000-25mg
Guaimesal
81674-79-5
25mg
$81.00 2023-05-18
TRC
G811000-50mg
Guaimesal
81674-79-5
50mg
$144.00 2023-05-18
TRC
G811000-100mg
Guaimesal
81674-79-5
100mg
$270.00 2023-05-18
TRC
G811000-250mg
Guaimesal
81674-79-5
250mg
$592.00 2023-05-18
TRC
G811000-500mg
Guaimesal
81674-79-5
500mg
$ 800.00 2023-09-07
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD